Cas no 346729-51-9 (1-(4-methyl-3-nitrophenyl)piperazine)

1-(4-methyl-3-nitrophenyl)piperazine structure

346729-51-9 structure

Product Name:1-(4-methyl-3-nitrophenyl)piperazine

CAS No:346729-51-9

MF:C₁₁H₁₅N₃O₂

MW:221.255702257156

CID:1111275

PubChem ID:4738804

Update Time:2025-04-20

1-(4-methyl-3-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(4-methyl-3-nitrophenyl)-Piperazine
- 1-(4-methyl-3-nitrophenyl)piperazine
- DB-102721
- AKOS003587636
- EN300-1829385
- SCHEMBL2921548
- 1-(4-methyl-3-nitro-phenyl)-piperazine
- MWSJNAFFWBQRPQ-UHFFFAOYSA-N
- GS1678
- CS-0279696
- 346729-51-9
- DTXSID801289885
- Inchi： 1S/C11H15N3O2/c1-9-2-3-10(8-11(9)14(15)16)13-6-4-12-5-7-13/h2-3,8,12H,4-7H2,1H3
- InChI Key： MWSJNAFFWBQRPQ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C(C)C=CC(=C1)N1CCNCC1)=O

Computed Properties

Exact Mass: 221.11655
Monoisotopic Mass: 221.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 61.1Å²

Experimental Properties

PSA: 58.41

1-(4-methyl-3-nitrophenyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1829385-0.05g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		0.05g	$468.0	2023-09-19
Enamine	EN300-1829385-0.1g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		0.1g	$490.0	2023-09-19
Enamine	EN300-1829385-0.25g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		0.25g	$513.0	2023-09-19
Enamine	EN300-1829385-0.5g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		0.5g	$535.0	2023-09-19
Enamine	EN300-1829385-1.0g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		1g	$1172.0	2023-05-26
Enamine	EN300-1829385-2.5g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		2.5g	$1089.0	2023-09-19
Enamine	EN300-1829385-5.0g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		5g	$3396.0	2023-05-26
Enamine	EN300-1829385-10.0g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		10g	$5037.0	2023-05-26
Enamine	EN300-1829385-1g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		1g	$557.0	2023-09-19
Enamine	EN300-1829385-5g	1-(4-methyl-3-nitrophenyl)piperazine	346729-51-9		5g	$1614.0	2023-09-19

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4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

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